Cas no 1361685-78-0 (3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine)

• Product Name: 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine
• CAS No: 1361685-78-0
• MF: C₁₇H₆Cl₆IN
• MW: 563.858710765839
• CID: 4966867
• Update Time: 2025-11-06

3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine

• Inchi： 1S/C17H6Cl6IN/c18-9-1-3-11(20)15(22)13(9)7-5-25-6-8(17(7)24)14-10(19)2-4-12(21)16(14)23/h1-6H
• InChI Key： UNPAMYBZFWHRPH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C1C(=CC=C(C=1Cl)Cl)Cl)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 562.76466 g/mol
• Monoisotopic Mass: 560.76761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 563.8
• XLogP3: 8.3
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine

Introduction to 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine (CAS No. 1361685-78-0)

3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and electronic properties. This compound, identified by the CAS number 1361685-78-0, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound consists of a pyridine core substituted with two 2,3,6-trichlorophenyl groups and an iodine atom at the 4-position, which imparts distinct reactivity and functionality.

The synthesis and characterization of 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine have been extensively studied in recent years. The introduction of multiple chlorine atoms into the aromatic ring system enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis. Additionally, the presence of an iodine atom at the 4-position of the pyridine ring facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel pharmaceuticals and agrochemicals.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds like 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine. The pyridine core is a ubiquitous motif in bioactive molecules, exhibiting a wide range of biological activities. For instance, pyridine derivatives have been reported to possess antimicrobial, antiviral, and anticancer properties. The structural features of this compound make it a promising candidate for further investigation in drug discovery programs.

In particular, the electron-withdrawing nature of the chlorine atoms and the electron-donating effect of the iodine atom create a delicate balance within the molecule. This balance can influence its interaction with biological targets, making it an attractive scaffold for designing molecules with tailored pharmacological profiles. Researchers have leveraged these properties to develop novel ligands for enzyme inhibition and receptor binding studies. The compound's ability to undergo selective functionalization has also been exploited in the synthesis of complex natural products and pharmacologically relevant analogs.

The role of computational chemistry in understanding the behavior of 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine cannot be overstated. Advanced computational methods have enabled researchers to predict the reactivity and stability of this compound under various conditions. These predictions are crucial for optimizing synthetic routes and for designing experiments that maximize yield and minimize unwanted side products. Additionally, computational studies have provided insights into the electronic structure of the molecule, which is essential for understanding its interactions with other chemical entities.

Experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating the structure of 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine. NMR spectroscopy provides detailed information about the connectivity and environment of atoms within the molecule, while X-ray crystallography offers high-resolution structural data that can be used to refine molecular models. These techniques have confirmed the proposed structures and have provided valuable insights into conformational preferences and intermolecular interactions.

The applications of 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine extend beyond academic research. Industrial applications include its use as a building block in the synthesis of advanced materials and specialty chemicals. The compound's unique properties make it suitable for developing new types of organic electronic materials and functional dyes. Furthermore, its role as an intermediate in pharmaceutical synthesis underscores its importance in bridging fundamental research with practical applications.

The future prospects for 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine are promising. Ongoing research aims to explore new synthetic methodologies that enhance its accessibility and utility. Additionally，investigators are focusing on expanding its applications in drug discovery by identifying novel derivatives with enhanced biological activity. The integration of experimental techniques with computational methods will continue to drive innovation in this field，ensuring that compounds like 3,5-Bis(2,3,6-trichlorophenyl)-4-iodopyridine remain at forefront scientific inquiry.